Cas no 1131587-94-4 (Methyl 5-bromo-4-methoxy-2-methylbenzoate)

Methyl 5-bromo-4-methoxy-2-methylbenzoate is a substituted benzoate ester featuring bromine and methoxy functional groups at the 5- and 4-positions, respectively, along with a methyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the methoxy group contributes to electron-donating effects, influencing regioselectivity. Its stable ester moiety ensures compatibility with a range of reaction conditions. The compound is characterized by high purity and consistent performance, making it suitable for research and industrial-scale synthesis. Proper handling under inert conditions is recommended due to its sensitivity to moisture and light.

Methyl 5-bromo-4-methoxy-2-methylbenzoate structure

1131587-94-4 structure

Product Name:Methyl 5-bromo-4-methoxy-2-methylbenzoate

CAS No:1131587-94-4

MF:C₁₀H₁₁BrO₃

MW:259.096542596817

MDL:MFCD11112987

CID:1011071

PubChem ID:44828920

Update Time:2025-06-08

Methyl 5-bromo-4-methoxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-bromo-4-methoxy-2-methylbenzoate
- CL9031
- FCH1402890
- CM12525
- AS07024
- AM83177
- AB0043826
- AX8236714
- Z1786
- methyl 5-bromanyl-4-methoxy-2-methyl-benzoate
- A802805
- 5-bromo-4-methoxy-2-methylbenzoic acid methyl ester
- Methyl5-bromo-4-methoxy-2-methylbenzoate
- MFCD11112987
- DTXSID30661007
- CS-0061241
- methyl 5-bromo-4-methoxy-2-methyl-benzoate;Methyl 5-Bromo-4-methoxy-2-methylbenzoate
- AS-19922
- AKOS015852022
- 1131587-94-4
- DB-060328
- SCHEMBL18920679
- MDL： MFCD11112987
- Inchi： 1S/C10H11BrO3/c1-6-4-9(13-2)8(11)5-7(6)10(12)14-3/h4-5H,1-3H3
- InChI Key： HDWIBWADMXRCQE-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(=O)OC)=C(C)C=C1OC

Computed Properties

Exact Mass: 257.98916g/mol
Monoisotopic Mass: 257.98916g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.5
XLogP3: 2.8

Experimental Properties

Melting Point: 96-99°C
Boiling Point: 313.7±37.0℃ at 760 mmHg

Methyl 5-bromo-4-methoxy-2-methylbenzoate Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

Methyl 5-bromo-4-methoxy-2-methylbenzoate Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XA239-1g	Methyl 5-bromo-4-methoxy-2-methylbenzoate	1131587-94-4	97%	1g	706.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XA239-50mg	Methyl 5-bromo-4-methoxy-2-methylbenzoate	1131587-94-4	97%	50mg	104.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XA239-250mg	Methyl 5-bromo-4-methoxy-2-methylbenzoate	1131587-94-4	97%	250mg	429CNY	2021-05-08
Chemenu	CM159043-1g	methyl 5-bromo-4-methoxy-2-methylbenzoate	1131587-94-4	95%	1g	$153	2021-06-16
Chemenu	CM159043-5g	methyl 5-bromo-4-methoxy-2-methylbenzoate	1131587-94-4	95%	5g	$561	2021-06-16
Fluorochem	228925-250mg	Methyl 5-bromo-4-methoxy-2-methylbenzoate	1131587-94-4	95%	250mg	￡39.00	2022-02-28
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Fluorochem	228925-5g	Methyl 5-bromo-4-methoxy-2-methylbenzoate	1131587-94-4	95%	5g	￡280.00	2022-02-28
Alichem	A015008934-250mg	Methyl 5-bromo-4-methoxy-2-methylbenzoate	1131587-94-4	97%	250mg	$499.20	2023-09-04
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